Cas no 2001764-27-6 (3-{bicyclo4.1.0heptan-2-yl}-1-methyl-1H-pyrazol-5-amine)

3-{bicyclo[4.1.0]heptan-2-yl}-1-methyl-1H-pyrazol-5-amine is a specialized organic compound featuring a bicyclic heptane ring and a pyrazol-5-amine substituent. This compound exhibits notable stability and reactivity, making it suitable for various synthetic applications. Its unique structure allows for efficient functional group interconversions, contributing to the development of complex organic molecules.
3-{bicyclo4.1.0heptan-2-yl}-1-methyl-1H-pyrazol-5-amine structure
2001764-27-6 structure
Product Name:3-{bicyclo4.1.0heptan-2-yl}-1-methyl-1H-pyrazol-5-amine
CAS No:2001764-27-6
MF:C11H17N3
MW:191.272782087326
CID:5602998
PubChem ID:165492852
Update Time:2025-07-28

3-{bicyclo4.1.0heptan-2-yl}-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-{bicyclo[4.1.0]heptan-2-yl}-1-methyl-1H-pyrazol-5-amine
    • 2001764-27-6
    • EN300-1152187
    • 3-{bicyclo4.1.0heptan-2-yl}-1-methyl-1H-pyrazol-5-amine
    • Inchi: 1S/C11H17N3/c1-14-11(12)6-10(13-14)8-4-2-3-7-5-9(7)8/h6-9H,2-5,12H2,1H3
    • InChI Key: LKXFSRCBGQPBSK-UHFFFAOYSA-N
    • SMILES: N1=C(C=C(N)N1C)C1CCCC2CC21

Computed Properties

  • Exact Mass: 191.142247555g/mol
  • Monoisotopic Mass: 191.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.8Ų

3-{bicyclo4.1.0heptan-2-yl}-1-methyl-1H-pyrazol-5-amine Pricemore >>

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